Cas no 1261987-25-0 (2-chloro-5-(4-chloro-3-methylphenyl)benzoic Acid)

• Product Name: 2-chloro-5-(4-chloro-3-methylphenyl)benzoic Acid
• CAS No: 1261987-25-0
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18320885
• CID: 1219435
• PubChem ID: 53226784
• Update Time: 2025-06-26

2-chloro-5-(4-chloro-3-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-chloro-3-methylphenyl)benzoic Acid
• 2-Chloro-5-(4-chloro-3-methylphenyl)benzoic acid, 95%
• 4,4'-Dichloro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 1261987-25-0
• DTXSID20690402
• MFCD18320885

• MDL： MFCD18320885
• Inchi： 1S/C14H10Cl2O2/c1-8-6-9(2-4-12(8)15)10-3-5-13(16)11(7-10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： LSPNZUBNZMYRJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC(=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 280.0057849g/mol
• Monoisotopic Mass: 280.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-chloro-5-(4-chloro-3-methylphenyl)benzoic Acid

2-Chloro-5-(4-Chloro-3-Methylphenyl)Benzoic Acid: A Comprehensive Overview

2-Chloro-5-(4-Chloro-3-Methylphenyl)Benzoic Acid (CAS No. 1261987-25-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This benzoic acid derivative is characterized by its unique structure, which includes a chlorine atom at the second position of the benzoic acid ring and a substituted phenyl group at the fifth position. The phenyl substituent itself carries a chlorine atom at the fourth position and a methyl group at the third position, making this compound a complex yet fascinating molecule to study.

The synthesis of 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid has been extensively explored in recent years. Researchers have developed various methods to synthesize this compound, including Friedel-Crafts acylation, Suzuki coupling, and other cross-coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies. The choice of synthesis method often depends on the availability of starting materials and the desired scale of production.

One of the most promising applications of 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid lies in its potential as a building block for drug discovery. The compound's structure allows for functionalization at multiple positions, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent studies have shown that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a lead compound in drug development.

In addition to its pharmaceutical applications, 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid has also been investigated for its role in materials science. The compound's aromaticity and substituent pattern make it an ideal candidate for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have found that incorporating this compound into polymer blends can enhance the electronic properties of the resulting materials, paving the way for its use in next-generation electronic devices.

The environmental impact of 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid is another area of active research. Studies have been conducted to assess its biodegradability, toxicity, and persistence in various environmental media. These studies are crucial for understanding how this compound interacts with ecosystems and for developing strategies to mitigate any potential risks associated with its use.

Recent advancements in computational chemistry have also contributed significantly to our understanding of 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid. Quantum mechanical calculations have been used to predict the compound's electronic structure, reactivity, and spectroscopic properties. These insights have not only enhanced our fundamental understanding of the molecule but also provided valuable guidance for experimental studies.

In conclusion, 2-chloro-5-(4-chloro-3-methylphenyl)benzoic acid (CAS No. 1261987-25-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, synthetic accessibility, and promising properties make it an attractive target for further research. As new studies continue to emerge, we can expect even more innovative uses for this intriguing molecule.